![molecular formula C14H13N3OS B7462569 N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide](/img/structure/B7462569.png)
N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide, also known as BTCC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzothiazole derivatives, which have been found to possess various biological activities.
Mechanism of Action
The mechanism of action of N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide is not fully understood. However, it is believed to act by modulating various signaling pathways involved in cell growth, survival, and inflammation. It has been shown to inhibit the activity of certain enzymes involved in cancer progression and to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been found to exert various biochemical and physiological effects on the body. It has been shown to increase the expression of genes involved in apoptosis and to decrease the expression of genes involved in cell proliferation. This compound has also been found to reduce the levels of inflammatory cytokines and to improve insulin sensitivity in diabetic animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide is its potential as a therapeutic agent for various diseases. It has been found to exhibit potent anticancer, antidiabetic, and anti-inflammatory properties, making it a promising candidate for drug development. However, its limitations include its poor solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide. One area of interest is the development of novel this compound derivatives with improved efficacy and reduced toxicity. Another area of research is the investigation of the molecular mechanisms underlying the biological activities of this compound. Additionally, the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative disorders, warrants further investigation.
Synthesis Methods
The synthesis of N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide involves the reaction of 2-aminobenzothiazole with cyclopentanone in the presence of a cyanating agent. The reaction proceeds under mild conditions and yields this compound as a white crystalline solid.
Scientific Research Applications
N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide has been found to exhibit a wide range of biological activities, including anticancer, antidiabetic, and anti-inflammatory properties. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to improve insulin sensitivity and glucose uptake in diabetic animal models. Furthermore, it has been demonstrated to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-1-cyanocyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS/c15-9-14(7-3-4-8-14)12(18)17-13-16-10-5-1-2-6-11(10)19-13/h1-2,5-6H,3-4,7-8H2,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXDOKHDTAAWUHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)C(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.